1-methyl-4-(piperidin-4-yl)pyrrolidin-2-one dihydrochloride
Overview
Description
1-Methyl-4-(piperidin-4-yl)pyrrolidin-2-one dihydrochloride is a heterocyclic compound . It is part of a class of compounds known as pyrrolidines, which are five-membered saturated aliphatic heterocycles with one nitrogen atom and four carbon atoms . The molecule has an empirical formula of C9H16N2O and a molecular weight of 168.24 .
Synthesis Analysis
The synthesis of pyrrolidine derivatives can be achieved through various methods. One common approach is ring construction from different cyclic or acyclic precursors . Another approach is the functionalization of preformed pyrrolidine rings . The specific synthesis process for this compound is not detailed in the available literature.Molecular Structure Analysis
The molecular structure of this compound is characterized by a pyrrolidine ring, which contributes to the stereochemistry of the molecule . The non-planarity of the ring leads to increased three-dimensional (3D) coverage, a phenomenon called “pseudorotation” . The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-4-(piperidin-4-yl)pyrrolidin-2-one dihydrochloride involves the reaction of 1-methyl-2-pyrrolidinone with piperidine followed by the addition of hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": ["1-methyl-2-pyrrolidinone", "piperidine", "hydrochloric acid"], "Reaction": [ "Step 1: Add piperidine to 1-methyl-2-pyrrolidinone in a reaction flask.", "Step 2: Heat the reaction mixture to 80-90°C and stir for 4-6 hours.", "Step 3: Allow the reaction mixture to cool to room temperature.", "Step 4: Add hydrochloric acid to the reaction mixture to form the dihydrochloride salt.", "Step 5: Filter the solid product and wash with cold water.", "Step 6: Dry the product under vacuum to obtain 1-methyl-4-(piperidin-4-yl)pyrrolidin-2-one dihydrochloride." ] } | |
| 2694744-33-5 | |
Molecular Formula |
C10H20Cl2N2O |
Molecular Weight |
255.2 |
Purity |
95 |
Origin of Product |
United States |
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